Cas no 95633-74-2 (1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-)

• Product Name: 1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-
• CAS No: 95633-74-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 799646
• PubChem ID: 13382627
• Update Time: 2025-04-19

1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone,1-(1-methyl-1H-imidazol-2-yl)-
• 1-(1-methylimidazol-2-yl)heptan-1-one
• 2-N-HEPTANOYL-1-METHYLIMIDAZOLE
• 1-(1-Methyl-1H-imidazol-2-yl)heptan-1-one
• 95633-74-2
• 1-(1-methyl-1H-imidazol-2-yl)-heptan-1-one
• AKOS006242429
• DTXSID40538918

• Inchi： 1S/C11H18N2O/c1-3-4-5-6-7-10(14)11-12-8-9-13(11)2/h8-9H,3-7H2,1-2H3
• InChI Key： QJAQSFVUJZQTMP-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CN1C)CCCCCC

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.01
• Boiling Point: 315.9°C at 760 mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.517